Cas no 1806449-44-4 (2-(2-Chloropropanoyl)-5-methoxymandelic acid)

• Product Name: 2-(2-Chloropropanoyl)-5-methoxymandelic acid
• CAS No: 1806449-44-4
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• CID: 4941184
• Update Time: 2025-10-28

2-(2-Chloropropanoyl)-5-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloropropanoyl)-5-methoxymandelic acid

• Inchi： 1S/C12H13ClO5/c1-6(13)10(14)8-4-3-7(18-2)5-9(8)11(15)12(16)17/h3-6,11,15H,1-2H3,(H,16,17)
• InChI Key： QYDBOLWDGUGPNZ-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=CC=1C(C(=O)O)O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 320
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8

Additional information on 2-(2-Chloropropanoyl)-5-methoxymandelic acid

Comprehensive Overview of 2-(2-Chloropropanoyl)-5-methoxymandelic acid (CAS No. 1806449-44-4): Properties, Applications, and Research Insights

2-(2-Chloropropanoyl)-5-methoxymandelic acid (CAS No. 1806449-44-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its chloropropanoyl and methoxymandelic acid moieties, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₂H₁₃ClO₅, reflects a balance of reactivity and stability, making it valuable for targeted chemical transformations.

In recent years, the demand for chiral building blocks and pharmaceutical intermediates has surged, driven by advancements in drug discovery and personalized medicine. Researchers frequently search for terms like "synthesis of 2-(2-Chloropropanoyl)-5-methoxymandelic acid" or "CAS 1806449-44-4 applications", highlighting its relevance in modern chemistry. The compound’s stereochemical properties are particularly noteworthy, as they enable the development of enantioselective catalysts and therapeutics with reduced side effects.

The methoxymandelic acid component of this compound is a derivative of mandelic acid, a well-known alpha-hydroxy acid (AHA) with applications in dermatology and cosmetics. This connection has spurred interest in exploring its potential for skin-care formulations or anti-aging research, aligning with trending topics in biotechnology. Meanwhile, the chloropropanoyl group introduces electrophilic reactivity, facilitating its use in cross-coupling reactions and peptide modifications—areas frequently discussed in organic chemistry forums.

From a synthetic perspective, 2-(2-Chloropropanoyl)-5-methoxymandelic acid is often prepared via esterification or Friedel-Crafts acylation protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a common concern among purchasers searching for "CAS 1806449-44-4 purity standards". Its solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol further enhances its utility in laboratory settings.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper handling guidelines for chlorinated compounds are often queried in conjunction with this CAS number. Sustainable synthesis methods, including catalytic green chemistry approaches, are increasingly explored to align with global ESG (Environmental, Social, and Governance) trends—a hot topic in industrial chemistry.

In conclusion, 2-(2-Chloropropanoyl)-5-methoxymandelic acid (CAS No. 1806449-44-4) exemplifies the intersection of innovation and practicality in chemical research. Its versatility in drug development, material science, and biocatalysis ensures its continued relevance, while its structural complexity challenges researchers to develop more efficient synthetic routes. As interest in tailored molecular architectures grows, this compound remains a subject of both academic and industrial exploration.